Cas no 61798-15-0 (Butanoic acid, 4-(butylsulfinyl)-)

• Product Name: Butanoic acid, 4-(butylsulfinyl)-
• CAS No: 61798-15-0
• MF: C₈H₁₆O₃S
• MW: 192.275841712952
• CID: 465817
• PubChem ID: 61302376
• Update Time: 2025-04-19

Butanoic acid, 4-(butylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(butylsulfinyl)-
• 4-butylsulfinylbutanoic acid
• 61798-15-0
• SCHEMBL4401256
• OVENRCFMVOMBRB-UHFFFAOYSA-N
• 4-(Butane-1-sulfinyl)butanoic acid
• DTXSID60734177
• 4-(butylsulfinyl)-butyric acid
• 4-(Butylsulfinyl)butanoic acid
• AKOS010555893

• Inchi： 1S/C8H16O3S/c1-2-3-6-12(11)7-4-5-8(9)10/h2-7H2,1H3,(H,9,10)
• InChI Key： OVENRCFMVOMBRB-UHFFFAOYSA-N
• SMILES： S(CCCC(=O)O)(CCCC)=O

Computed Properties

• Exact Mass: 192.08208
• Monoisotopic Mass: 192.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 54.37